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Compound of Interest

Compound Name: 2-Methoxypropanal

Cat. No.: B1605373

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methoxypropanal (CAS No:
6142-38-7), a methoxy-substituted aldehyde with potential applications in organic synthesis
and as a building block for more complex molecules. This document details its physicochemical
properties, synthesis methodologies, and available toxicological data. While direct applications
in drug development and defined roles in signaling pathways are not extensively documented,
this guide explores the known biological activities of structurally related compounds to provide
a contextual understanding for future research. Detailed experimental protocols for its
synthesis are provided as representative examples based on established chemical
transformations.

Chemical and Physical Properties

2-Methoxypropanal, also known as 2-methoxypropionaldehyde, is a flammable and irritant
organic compound.[1] Its core chemical and physical properties are summarized in the table
below for easy reference.
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Property Value Source
CAS Number 6142-38-7 [2][3][4][5]16]
Molecular Formula C4H802 [5]
Molecular Weight 88.11 g/mol [11[3114]
IUPAC Name 2-methoxypropanal [1]

N ) 64.7 °C @ 760 mmHg
Boiling Point . [7]
(estimated)

Flash Point -23.2 °C (estimated) [7]

Density 0.956 g/cm® @ 15 °C [8]

162.6 mmHg @ 25 °C
Vapor Pressure , [7]
(estimated)

logP (o/w) -0.300 (estimated) [7]
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Synthesis of 2-Methoxypropanal

The synthesis of 2-methoxypropanal can be achieved through several routes, primarily
involving the oxidation of the corresponding alcohol, 2-methoxy-1-propanol, or the
hydroformylation of methyl vinyl ether.

Oxidation of 2-Methoxy-1-propanol

A common method for the preparation of aldehydes is the oxidation of primary alcohols. While
a specific protocol for the oxidation of 2-methoxy-1-propanol to 2-methoxypropanal is not
readily available in the reviewed literature, a general experimental procedure for the oxidation
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of a primary alcohol to an aldehyde using a mild oxidizing agent is presented below. This can
be adapted by researchers for the specific synthesis of 2-methoxypropanal.

Experimental Protocol: Oxidation of a Primary Alcohol

This protocol is a generalized procedure and should be adapted and optimized for the specific
substrate, 2-methoxy-1-propanol.

Materials:

2-Methoxy-1-propanol

e Pyridinium chlorochromate (PCC) or other mild oxidizing agent
e Anhydrous dichloromethane (DCM)

 Silica gel

e Anhydrous magnesium sulfate

e Round-bottom flask

e Magnetic stirrer

e Dropping funnel

o Apparatus for filtration and solvent evaporation

Procedure:

e In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
suspend pyridinium chlorochromate (PCC) (1.5 equivalents) in anhydrous dichloromethane
(DCM).

« To this stirred suspension, add a solution of 2-methoxy-1-propanol (1.0 equivalent) in
anhydrous DCM dropwise at room temperature.
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Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically
complete within 2-4 hours.

Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short
pad of silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Combine the organic filtrates and wash with a saturated aqueous solution of sodium
bicarbonate, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude 2-methoxypropanal.

Purify the crude product by distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methoxypropanal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605373#2-methoxypropanal-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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